17β-Dihydro Equilin 3-Sulfate Sodium Salt
17β-Dihydro Equilin 3-Sulfate Sodium Salt
A derivative of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin.
Brand Name:
Vulcanchem
CAS No.:
16680-49-2
VCID:
VC0196228
InChI:
InChI=1S/C18H22O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3-5,10,14,16-17,19H,2,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,16+,17+,18+;/m1./s1
SMILES:
CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)[O-])C1CCC2O.[Na+]
Molecular Formula:
C18H21O5S . Na
Molecular Weight:
349.43 22.99
17β-Dihydro Equilin 3-Sulfate Sodium Salt
CAS No.: 16680-49-2
Impurities
VCID: VC0196228
Molecular Formula: C18H21O5S . Na
Molecular Weight: 349.43 22.99
Purity: > 95%
| CAS No. | 16680-49-2 |
|---|---|
| Product Name | 17β-Dihydro Equilin 3-Sulfate Sodium Salt |
| Molecular Formula | C18H21O5S . Na |
| Molecular Weight | 349.43 22.99 |
| IUPAC Name | sodium;[(9S,13S,14S,17S)-17-hydroxy-13-methyl-6,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-3-yl] sulfate |
| Standard InChI | InChI=1S/C18H22O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3-5,10,14,16-17,19H,2,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,16+,17+,18+;/m1./s1 |
| SMILES | CC12CCC3C(=CCC4=C3C=CC(=C4)OS(=O)(=O)[O-])C1CCC2O.[Na+] |
| Appearance | White Solid |
| Melting Point | 150-152 °C |
| Description | A derivative of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (17β)-Estra-1,3,5(10),7-tetraene-3,17-diol 3-(Hydrogen Sulfate) Sodium Salt; 17β-Dihydroequilin Sodium Sulfate; Sodium 17β-Dihydroequilin Sulfate; |
| PubChem Compound | 71316160 |
| Last Modified | Nov 11 2021 |
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